Cas no 2288708-90-5 ([1-(2,2,2-Trifluoroethyl)indazol-5-yl]methanamine;hydrochloride)

• Product Name: [1-(2,2,2-Trifluoroethyl)indazol-5-yl]methanamine;hydrochloride
• CAS No: 2288708-90-5
• MF: C₁₀H₁₁ClF₃N₃
• MW: 265.66265130043
• MDL: MFCD31728624
• CID: 5184591
• PubChem ID: 135392995
• Update Time: 2026-03-05

[1-(2,2,2-Trifluoroethyl)indazol-5-yl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(2,2,2-trifluoroethyl)indazol-5-yl]methanamine
• [1-(2,2,2-trifluoroethyl)indazol-5-yl]methanamine;hydrochloride
• [1-(2,2,2-trifluoroethyl)indazol-5-yl]methanamine hydrochloride
• P20166
• 1-[1-(2,2,2-trifluoroethyl)indazol-5-yl]methanamine HCl
• (1-(2,2,2-Trifluoroethyl)-1H-indazol-5-yl)methanaminehydrochloride
• (1-(2,2,2-Trifluoroethyl)-1H-indazol-5-yl)methanamine hydrochloride
• 1-[1-(2,2,2-trifluoroethyl)-1H-indazol-5-yl]methanamine hydrochloride
• 2288708-90-5
• CS-0309491
• PS-15852
• [1-(2,2,2-Trifluoroethyl)indazol-5-yl]methanamine;hydrochloride

• MDL： MFCD31728624
• Inchi： 1S/C10H10F3N3.ClH/c11-10(12,13)6-16-9-2-1-7(4-14)3-8(9)5-15-16;/h1-3,5H,4,6,14H2;1H
• InChI Key： DIUYEEHWYBKXAF-UHFFFAOYSA-N
• SMILES： Cl.FC(CN1C2C=CC(CN)=CC=2C=N1)(F)F

Computed Properties

• Exact Mass: 265.0593595g/mol
• Monoisotopic Mass: 265.0593595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Additional information on [1-(2,2,2-Trifluoroethyl)indazol-5-yl]methanamine;hydrochloride

Recent Advances in the Study of [1-(2,2,2-Trifluoroethyl)indazol-5-yl]methanamine;hydrochloride (CAS: 2288708-90-5)

The compound [1-(2,2,2-Trifluoroethyl)indazol-5-yl]methanamine;hydrochloride (CAS: 2288708-90-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indazole core and trifluoroethyl substituent, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and oncology. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic applications, making it a compound of high interest for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of [1-(2,2,2-Trifluoroethyl)indazol-5-yl]methanamine;hydrochloride, highlighting its improved yield and purity through a novel catalytic process. The research team employed a palladium-catalyzed cross-coupling reaction, which significantly reduced the formation of by-products and enhanced the scalability of the synthesis. This advancement is critical for the compound's potential transition from laboratory-scale production to industrial manufacturing.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that [1-(2,2,2-Trifluoroethyl)indazol-5-yl]methanamine;hydrochloride acts as a potent modulator of serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. These findings, published in Neuropharmacology, suggest its potential utility in treating mood disorders such as depression and anxiety. The compound's unique trifluoroethyl group appears to enhance its binding affinity and selectivity, reducing off-target effects commonly associated with similar compounds.

Moreover, a 2024 preclinical study in Molecular Cancer Therapeutics revealed that [1-(2,2,2-Trifluoroethyl)indazol-5-yl]methanamine;hydrochloride exhibits significant antitumor activity in models of glioblastoma multiforme (GBM). The compound was shown to inhibit the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation and survival. These results position it as a promising candidate for further development in oncology, particularly for cancers with limited treatment options.

Despite these promising findings, challenges remain in the development of [1-(2,2,2-Trifluoroethyl)indazol-5-yl]methanamine;hydrochloride. Recent pharmacokinetic studies have indicated that the compound has moderate oral bioavailability, necessitating further formulation optimization. Additionally, its metabolic stability in human liver microsomes requires thorough investigation to ensure its suitability for clinical use. Researchers are currently exploring prodrug strategies and novel delivery systems to address these limitations.

In conclusion, [1-(2,2,2-Trifluoroethyl)indazol-5-yl]methanamine;hydrochloride (CAS: 2288708-90-5) represents a multifaceted compound with significant potential in both CNS disorders and oncology. The latest research underscores its synthetic accessibility, unique pharmacological profile, and therapeutic promise. Future studies should focus on optimizing its pharmacokinetic properties and advancing it through preclinical development to fully realize its clinical potential.